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Compound of Interest

Compound Name: D-64131

Cat. No.: B1669715 Get Quote

For researchers, scientists, and drug development professionals, the proper handling and

disposal of chemical compounds is a critical component of laboratory safety and regulatory

compliance. This document provides essential information and procedural guidance for the

safe disposal of D-64131, also known as (5-Methoxy-1H-indol-2-yl)phenylmethanone.

D-64131 is a tubulin polymerization inhibitor with cytotoxic and antimitotic properties, making it

a compound of interest in cancer research.[1][2] Due to its biological activity, it is imperative to

handle and dispose of this chemical with the utmost care to prevent harm to personnel and the

environment.

I. Understanding the Compound: Key Data
A summary of the essential chemical and safety data for D-64131 is presented below. This

information is critical for a comprehensive understanding of the compound's properties.
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Property Value Reference

Chemical Name
(5-Methoxy-1H-indol-2-

yl)phenylmethanone
[1]

Synonym D-64131 [3]

CAS Number 74588-78-6 [1]

Molecular Formula C16H13NO2 [3]

Molecular Weight 251.28 g/mol [2]

Primary Hazard
Tubulin Polymerization

Inhibitor, Cytotoxic, Antimitotic
[1][2]

II. Experimental Protocols: Safe Handling and
Disposal Procedures
The following protocols are based on general best practices for the disposal of hazardous

laboratory chemicals. Always consult the specific Safety Data Sheet (SDS) provided by the

manufacturer and adhere to your institution's and local environmental regulations.

A. Personal Protective Equipment (PPE) and Engineering Controls:

Engineering Controls: Always handle D-64131 in a well-ventilated area, preferably within a

chemical fume hood to minimize inhalation exposure.

Personal Protective Equipment:

Gloves: Wear appropriate chemical-resistant gloves. Inspect gloves for any signs of

degradation or puncture before use.

Eye Protection: Use safety glasses with side shields or chemical splash goggles.

Lab Coat: A standard laboratory coat should be worn to protect street clothing.

B. Step-by-Step Disposal Procedure:
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Waste Identification and Segregation:

D-64131, as a bioactive and potentially hazardous compound, must be disposed of as

chemical waste.

Do not mix D-64131 waste with non-hazardous trash or other incompatible waste streams.

Containerization:

Use a dedicated, properly labeled hazardous waste container. The container should be

made of a material compatible with the chemical and any solvents used.

The label should clearly state "Hazardous Waste" and list the chemical name: "(5-

Methoxy-1H-indol-2-yl)phenylmethanone (D-64131)". Also, indicate any solvents present

in the waste.

Waste Collection:

For solid D-64131, carefully transfer the material into the designated waste container,

avoiding the creation of dust.

For solutions of D-64131, pour the waste into the designated liquid waste container within

a fume hood.

Storage:

Store the sealed hazardous waste container in a designated, secure, and well-ventilated

area, away from incompatible materials.

Disposal:

Arrange for the collection of the hazardous waste by your institution's Environmental

Health and Safety (EHS) department or a licensed hazardous waste disposal contractor.

Never dispose of D-64131 down the drain or in the regular trash.[4]

C. Decontamination of Labware:
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Any labware that has come into contact with D-64131 should be decontaminated.

Rinse the contaminated labware with a suitable solvent (e.g., ethanol or acetone) and collect

the rinsate as hazardous waste.

After initial decontamination, wash the labware with soap and water.

III. Visualizing the Disposal Workflow
The following diagram illustrates the decision-making process and workflow for the proper

disposal of D-64131.
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Caption: Workflow for the safe disposal of D-64131.

This comprehensive guide provides the necessary information for the safe and compliant

disposal of D-64131. By adhering to these procedures, laboratory professionals can ensure a

safe working environment and minimize their environmental impact.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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